Cas no 111670-37-2 (6-Bromo-1,1,1-trifluorohexane)

• Product Name: 6-Bromo-1,1,1-trifluorohexane
• CAS No: 111670-37-2
• MF: C₆H₁₀BrF₃
• MW: 219.042811870575
• MDL: MFCD08062428
• CID: 1004663
• PubChem ID: 13845471
• Update Time: 2025-05-25

6-Bromo-1,1,1-trifluorohexane Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,1,1-trifluorohexane
• MFCD08062428
• DTXSID20551140
• J-002617
• 6-bromo-1,1,1-trifluoro-
• 6,6,6-trifluorohexylbromide
• Hexane, 6-bromo-1,1,1-trifluoro-
• CF3(CH2)5Br
• 6-Bromo-1,1,1-trifluoro hexane
• 1-Bromo-5-trifluoromethylpentane
• AKOS025294095
• G30542
• EN300-674371
• 111670-37-2
• SCHEMBL849432
• FS-5483
• SY064175

• MDL： MFCD08062428
• Inchi： 1S/C6H10BrF3/c7-5-3-1-2-4-6(8,9)10/h1-5H2
• InChI Key： CNJBUMYNBDASSP-UHFFFAOYSA-N
• SMILES： BrCCCCCC(F)(F)F

Computed Properties

• Exact Mass: 217.9918
• Monoisotopic Mass: 217.99180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 6-Bromo-1,1,1-trifluorohexane

6-Bromo-1,1,1-Trifluorohexane: A Comprehensive Overview

6-Bromo-1,1,1-trifluorohexane, identified by the CAS number CAS No. 111670-37-2, is a chemical compound with a unique structure that combines bromine and fluorine atoms in a hexane framework. This compound has garnered attention in various fields due to its potential applications in materials science and organic synthesis. Recent studies have highlighted its role in the development of advanced materials and its ability to participate in complex chemical reactions.

The molecular structure of 6-bromo-1,1,1-trifluorohexane consists of a six-carbon chain with three fluorine atoms attached to the first carbon and a bromine atom at the sixth position. This configuration makes it a valuable precursor for synthesizing fluorinated and brominated compounds. Researchers have explored its use in creating novel polymers and surfactants, which exhibit improved thermal stability and chemical resistance.

In terms of physical properties, 6-bromo-1,1,1-trifluorohexane is known for its low melting point and high boiling point, making it suitable for applications in high-temperature environments. Recent studies have also demonstrated its ability to act as a flame retardant additive in polymer systems. This property has led to its consideration in the development of fire-resistant materials for industrial and consumer products.

The synthesis of CAS No. 111670-37-2 involves a multi-step process that typically includes nucleophilic substitution reactions and fluorination techniques. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing product purity. These developments have made the compound more accessible for large-scale applications.

In the field of organic chemistry, 6-bromo-1,1,1-trifluorohexane has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations under mild conditions has made it a preferred choice for researchers working on drug discovery projects. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antimicrobial activities.

The environmental impact of CAS No. 111670-37-2 has also been a topic of interest among scientists. Research indicates that it is biodegradable under specific conditions, reducing concerns about long-term environmental persistence. However, further studies are required to fully understand its ecological footprint and ensure sustainable use.

In conclusion, 6-bromo-1,1,1-trifluorohexane, with its unique chemical properties and versatile applications, continues to be a subject of extensive research. Its role in advancing materials science and organic synthesis positions it as an important compound in modern chemistry.